Cas no 202074-31-5 (1,1,1-Trifluoro-4-(2-methyl-1H-indol-3-yl)but-3-en-2-one)

• Product Name: 1,1,1-Trifluoro-4-(2-methyl-1H-indol-3-yl)but-3-en-2-one
• CAS No: 202074-31-5
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 5040317
• Update Time: 2025-05-21

1,1,1-Trifluoro-4-(2-methyl-1H-indol-3-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-4-(2-methyl-1H-indol-3-yl)but-3-en-2-one
• (3E)-1,1,1-trifluoro-4-(2-methyl-1H-indol-3-yl)but-3-en-2-one
• BBL021754
• STK894471
• H9038
• 1,1,1-Trifluoro-4-(2-methyl-1H-indol-3-yl)-3-buten-2-one
• (E)-1,1,1-trifluoro-4-(2-methyl-1H-indol-3-yl)-3-buten-2-one
• (E)-1,1,1-trifluoro-4-(2-methyl-1H-indol-3-yl)but-3-en-2-one
• 1,1,1-Trifluoro-4-(2-methyl-1H-indol-3-yl)but-3-en-2-one

• Inchi： 1S/C13H10F3NO/c1-8-9(6-7-12(18)13(14,15)16)10-4-2-3-5-11(10)17-8/h2-7,17H,1H3/b7-6+
• InChI Key： KEOHFOPOOMVLRS-VOTSOKGWSA-N
• SMILES： FC(C(/C=C/C1=C(C)NC2C=CC=CC1=2)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 3.7
• Topological Polar Surface Area: 32.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1,1,1-Trifluoro-4-(2-methyl-1H-indol-3-yl)but-3-en-2-one

Compound CAS No 202074-31-5: 1,1,1-Trifluoro-4-(2-methyl-1H-indol-3-yl)but-3-en-2-one

The compound with CAS No 202074-31-5, known as 1,1,1-Trifluoro-4-(2-methyl-1H-indol-3-yl)but-3-en-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with an indole moiety, making it a promising candidate for various applications.

The molecular structure of 1,1,1-Trifluoro-4-(2-methyl-1H-indol-3-yl)but-3-en-2-one is notable for its conjugated system, which contributes to its stability and reactivity. The trifluoromethyl group enhances the molecule's lipophilicity, while the indole ring provides a rigid framework that can facilitate interactions with biological targets. Recent studies have explored the potential of this compound in drug design, particularly in the development of antidepressants and anti-inflammatory agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of fluorinated intermediates with indole derivatives. The reaction conditions are carefully optimized to ensure high yields and purity. Researchers have also investigated alternative synthetic routes to improve scalability and reduce costs, making this compound more accessible for large-scale applications.

The application of CAS No 202074-31-5 extends beyond pharmaceuticals. Its unique electronic properties make it a valuable component in the development of advanced materials, such as optoelectronic devices and polymer composites. Recent breakthroughs in nanotechnology have highlighted its potential as a building block for creating functional materials with tailored properties.

In addition to its practical applications, this compound has been the subject of extensive theoretical studies. Computational chemistry techniques have been employed to analyze its electronic structure and reactivity, providing insights into its behavior under various conditions. These studies have also paved the way for the design of related compounds with enhanced properties.

The future prospects for 1,1,1-Trifluoro-4-(etc.) are promising, as ongoing research continues to uncover new avenues for its utilization. Its versatility and unique chemical properties position it as a key player in both academic and industrial settings.